4-[2-Nitro-4-(trifluoromethyl)phenoxy]piperidine hydrochloride

Specification

• CAS No.: 1220016-41-0
• Molecular Formula: C12H14ClF3N2O3
• Molecular Weight: 326.7 g/mol
• IUPAC Name: 4-[2-nitro-4-(trifluoromethyl)phenoxy]piperidine;hydrochloride
• Standard InChI: InChI=1S/C12H13F3N2O3.ClH/c13-12(14,15)8-1-2-11(10(7-8)17(18)19)20-9-3-5-16-6-4-9;/h1-2,7,9,16H,3-6H2;1H
• Standard InChI Key: JHVAIMRJXSQGDQ-UHFFFAOYSA-N
• SMILES: C1CNCCC1OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-].Cl
• Canonical SMILES: C1CNCCC1OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-].Cl

Introduction

4-[2-Nitro-4-(trifluoromethyl)phenoxy]piperidine hydrochloride is a chemical compound with the CAS number 1220016-41-0. It has a molecular formula of C12H14ClF3N2O3 and a molecular weight of 326.7 g/mol. This compound is a derivative of piperidine, incorporating a nitro and trifluoromethyl group attached to a phenoxy moiety.

Synthesis and Preparation

The synthesis of 4-[2-Nitro-4-(trifluoromethyl)phenoxy]piperidine hydrochloride typically involves the reaction of a piperidine derivative with a nitro and trifluoromethyl-substituted phenol. The specific synthesis route may vary depending on the availability of starting materials and desired yield.

Applications and Research Findings

While specific applications of 4-[2-Nitro-4-(trifluoromethyl)phenoxy]piperidine hydrochloride are not widely documented, compounds with similar structures are often used in pharmaceutical research due to their potential biological activity. The presence of nitro and trifluoromethyl groups can enhance the compound's ability to interact with biological targets.

Safety and Handling

Handling of this compound requires caution due to its potential toxicity. It is advisable to follow standard laboratory safety protocols, including the use of protective equipment and proper ventilation.